Cas no 56964-82-0 (9-butyl-6-propan-2-ylsulfanylpurin-2-amine)

• Product name: 9-butyl-6-propan-2-ylsulfanylpurin-2-amine
• CAS No: 56964-82-0
• MF: C₁₂H₁₉N₅S
• MW: 265.37776017189
• CID: 1601209
• PubChem ID: 240890

9-butyl-6-propan-2-ylsulfanylpurin-2-amine Chemical and Physical Properties

Names and Identifiers

• 9-butyl-6-propan-2-ylsulfanylpurin-2-amine
• CTK5A6054
• AC1L6667
• NSC47780
• 9-butyl-6-isopropylsulfanyl-9H-purin-2-ylamine
• 9-Butyl-2-amino-6-isopropylmercapto-9H-purin
• AG-J-30745
• CHEMBL259774
• AR-1H5504
• AC1Q4Y0C
• 9-butyl-6-(propan-2-ylsulfanyl)-9h-purin-2-amine
• CTK5A6054; AC1L6667; NSC47780; 9-butyl-6-isopropylsulfanyl-9H-purin-2-ylamine; 9-Butyl-2-amino-6-isopropylmercapto-9H-purin; AG-J-30745; CHEMBL259774; AR-1H5504; AC1Q4Y0C; 9-butyl-6-(propan-2-ylsulfanyl)-9h-purin-2-amine;
• 9-butyl-6-(isopropylthio)-9H-purin-2-amine
• 56964-82-0
• NSC-47780
• DTXSID40286806
• BDBM50412061

• Inchi： InChI=1S/C12H19N5S/c1-4-5-6-17-7-14-9-10(17)15-12(13)16-11(9)18-8(2)3/h7-8H,4-6H2,1-3H3,(H2,13,15,16)
• InChI Key： ZWKLJXJMPNIMPP-UHFFFAOYSA-N
• SMILES： CCCCN1C=NC2=C1N=C(N=C2SC(C)C)N

Computed Properties

• Exact Mass: 265.13637
• Monoisotopic Mass: 265.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 486.6°C at 760 mmHg
• Flash Point: 248.1°C
• Refractive Index: 1.663
• PSA: 69.62